Cas no 1496576-65-8 (1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)-)

• Product Name: 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)-
• CAS No: 1496576-65-8
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 6136355
• PubChem ID: 65909837
• Update Time: 2025-07-16

1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)-
• CS-0274367
• EN300-800571
• n-Isobutyl-4-methoxy-2,4-dimethylpentan-1-amine
• (4-methoxy-2,4-dimethylpentyl)(2-methylpropyl)amine
• 1496576-65-8
• AKOS015251265

• Inchi： 1S/C12H27NO/c1-10(2)8-13-9-11(3)7-12(4,5)14-6/h10-11,13H,7-9H2,1-6H3
• InChI Key： SCIYNRCMMPTCKN-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)C(C)CC(OC)(C)C

Computed Properties

• Exact Mass: 201.209264485g/mol
• Monoisotopic Mass: 201.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.829±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±23.0 °C(Predicted)
• pka: 11.09±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)-

Comprehensive Overview of 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- (CAS No. 1496576-65-8)

1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- (CAS No. 1496576-65-8) is a specialized organic compound with a unique molecular structure that has garnered attention in various research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of substituted amines, which are widely studied for their versatile chemical properties. The presence of methoxy and dimethyl groups in its structure enhances its reactivity and potential utility in synthetic chemistry, making it a subject of interest for researchers exploring novel organic frameworks and functional materials.

In recent years, the demand for customized amine derivatives like 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- has surged due to their applications in pharmaceutical intermediates and agrochemical formulations. Researchers are particularly intrigued by its potential role in catalysis and asymmetric synthesis, where its steric and electronic properties could offer advantages over traditional reagents. The compound's CAS No. 1496576-65-8 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across global supply chains.

The synthesis of 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- typically involves multi-step organic reactions, including reductive amination and etherification. Its lipophilic character, imparted by the isobutyl and methoxy substituents, makes it soluble in organic solvents, a property leveraged in extraction processes and formulation science. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, which are paramount for reproducibility in research.

From an industrial perspective, 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- aligns with the growing trend toward sustainable chemistry. Its potential as a bio-based intermediate is being explored, particularly in the context of green synthesis methodologies that minimize environmental impact. This resonates with current consumer and regulatory priorities, where eco-friendly chemicals are increasingly favored. Companies specializing in fine chemicals are investing in scalable production methods to meet the rising demand for such tailored molecules.

In the realm of material science, derivatives of 1-Pentanamine have shown promise in modifying polymer properties, such as thermal stability and flexibility. For instance, incorporating this amine into epoxy resins or polyurethane systems could enhance their performance in coatings and adhesives. These applications are particularly relevant to industries like automotive and construction, where advanced materials drive innovation.

Safety and handling of CAS No. 1496576-65-8 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments to maintain stability. Researchers and manufacturers are advised to consult Safety Data Sheets (SDS) for detailed guidance, reflecting the compound's niche but expanding role in chemical workflows.

The future of 1-Pentanamine, 4-methoxy-2,4-dimethyl-N-(2-methylpropyl)- lies in its adaptability. As computational chemistry tools advance, virtual screening may uncover new applications, such as ligand design for metal-organic frameworks (MOFs) or drug discovery. Collaborative efforts between academia and industry will likely accelerate its commercialization, positioning it as a valuable asset in the specialty chemicals market. For those seeking further technical details, peer-reviewed journals and patent databases offer in-depth insights into its synthesis and utility.